Cas no 31433-98-4 ([1,1'-Biphenyl]-4-amine, 4'-chloro-3-nitro-)

• Product Name: [1,1'-Biphenyl]-4-amine, 4'-chloro-3-nitro-
• CAS No: 31433-98-4
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 1452628
• PubChem ID: 10776983
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4-amine, 4'-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-chloro-3-nitro-
• SCHEMBL3502477
• F95768
• 31433-98-4
• 4-(4-chlorophenyl)-2-nitroaniline
• BEFVPMUDHIUIDN-UHFFFAOYSA-N
• 4'-Chloro-3-nitro-[1,1'-biphenyl]-4-amine

• Inchi： 1S/C12H9ClN2O2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(7-9)15(16)17/h1-7H,14H2
• InChI Key： BEFVPMUDHIUIDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 248.03537
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16